2-(Methylamino)oxazole-4-carbonitrile

• IUPAC Name: 2-(methylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C5H5N3O/c1-7-5-8-4(2-6)3-9-5/h3H,1H3,(H,7,8)
• InChI Key: HIVHFZCERPBCLV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=CO1)C#N
• Molecular Formula: C5H5N3O
• Molecular Weight: 123.11 g/mol
• CAS No.: 2092267-82-6

Description

2-(Methylamino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C5H5N3O and its molecular weight is 123.115. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• 2-(Methylamino)oxazole-4-carbonitrile derivatives are used in the synthesis of macrolides, which have applications in medicinal chemistry (Wasserman et al., 1981).
• These compounds are involved in the synthesis of oxazole-4-carboxylate derivatives with potential use as fluorescent probes in biological studies (Ferreira et al., 2010).
• They are also used in the development of novel anticancer drugs, particularly targeting leukemia, renal, and breast cancer cell lines (Kachaeva et al., 2018).

Chemical Synthesis and Catalysis

• This compound is involved in gold-catalyzed synthesis processes, contributing to the creation of diverse chemical structures (Hashmi et al., 2004).
• The compound plays a role in assessing nitrogen and carbon nucleophilicities in chemical reactions, vital for understanding reaction mechanisms (Forlani et al., 2006).

Materials Science and Explosives

• This compound derivatives are used in the synthesis of sensitive high explosives, contributing to the development of new materials in this field (Snyder et al., 2017).
• They are instrumental in synthesizing new ruthenium(II) complexes with potential applications in material science (Đukić et al., 2020).

Advanced Chemistry Techniques

• The compound is used in the microwave-mediated synthesis of libraries of molecules, showcasing its versatility in modern synthetic methods (Spencer et al., 2012).
• It's also involved in the copper-catalyzed synthesis of oxazoles, indicating its role in facilitating complex chemical reactions (Kumar et al., 2012).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335.